1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H19BrFN3O2/c21-14-1-5-17(6-2-14)25-19(26)13-18(20(25)27)24-11-9-23(10-12-24)16-7-3-15(22)4-8-16/h1-8,18H,9-13H2
• InChI Key: LQWGQUYOADIHDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)F
• Molecular Formula: C20H19BrFN3O2
• Molecular Weight: 432.3 g/mol
• CAS No.: 299408-57-4

Description

1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H19BrFN3O2 and its molecular weight is 432.293. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research has delved into the synthesis and evaluation of N-Mannich bases derived from pyrrolidine-2,5-diones, including compounds related to 1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione, for their anticonvulsant properties. These studies have demonstrated that such compounds show significant efficacy in standard seizure models, highlighting their potential as novel antiepileptic agents. The anticonvulsant screening conducted in these studies involved both maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests in mice, indicating that several synthesized compounds were effective in at least one of the seizure models, with some showing high activity in the 6-Hz psychomotor seizure test as well (Kamiński, Rzepka, & Obniska, 2011).

Anticancer Activity

Another avenue of research has focused on the evaluation of pyrrolidine-2,5-dione derivatives for their anticancer activities. These studies synthesized a range of compounds and tested them for their ability to inhibit the growth of various cancer cell lines. The findings have suggested that certain derivatives exhibit promising anticancer activities, warranting further investigation into their potential as therapeutic agents in oncology (Kumar, Kumar, Roy, & Sondhi, 2013).

Photostability and Degradation Studies

The stability of pyrrolidine-2,5-dione derivatives under various conditions has also been a subject of research. Studies have investigated the photostability and susceptibility to degradation of these compounds, providing valuable insights into their chemical properties and potential limitations in pharmaceutical applications. Such research is crucial for understanding the stability and shelf life of these compounds under different environmental conditions (Muszalska, Ciemniejewski, Lesniewska, Szkatuła, & Malinka, 2015).